Cas no 1428382-08-4 ((2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide)

(2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide is a synthetic small molecule featuring a pyrimidine core substituted with a dimethylpyrazole moiety and a fluorophenyl acrylamide group. This compound exhibits potential as a kinase inhibitor due to its structural resemblance to known ATP-competitive inhibitors. The presence of the 4-fluorophenyl group enhances binding affinity, while the pyrimidine-pyrazole scaffold contributes to selectivity. Its well-defined stereochemistry (E-configuration) ensures consistent interactions with biological targets. The compound is suitable for research in medicinal chemistry, particularly in studying enzyme inhibition and structure-activity relationships. High purity and stability under standard conditions make it a reliable candidate for biochemical assays and lead optimization studies.
(2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide structure
1428382-08-4 structure
Product Name:(2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide
CAS No:1428382-08-4
MF:C18H16FN5O
MW:337.350946426392
CID:5797459
Update Time:2025-06-30

(2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (E)-N-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide
    • (2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide
    • Inchi: 1S/C18H16FN5O/c1-12-9-13(2)24(23-12)17-10-16(20-11-21-17)22-18(25)8-5-14-3-6-15(19)7-4-14/h3-11H,1-2H3,(H,20,21,22,25)/b8-5+
    • InChI Key: NOAAVMMDEPVCAX-VMPITWQZSA-N
    • SMILES: C(NC1=CC(N2C(C)=CC(C)=N2)=NC=N1)(=O)/C=C/C1=CC=C(F)C=C1

(2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide Pricemore >>

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Additional information on (2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide

(2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide (CAS No. 1428382-08-4): A Comprehensive Overview

(2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide (CAS No. 1428382-08-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as compound 1428382-08-4, is characterized by its unique structural features and pharmacological properties, making it a subject of extensive research and development.

The molecular structure of (2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide is composed of a pyrimidine core substituted with a 3,5-dimethylpyrazole moiety and a 4-fluorophenyl group. The presence of these functional groups imparts specific chemical and biological properties to the compound, which are crucial for its potential therapeutic effects. The pyrimidine ring is a common scaffold in many bioactive molecules, while the pyrazole and fluorophenyl groups contribute to the compound's selectivity and potency.

Recent studies have highlighted the potential of compound 1428382-08-4 in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that (2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, compound 1428382-08-4 has also shown promise in the field of oncology. Preclinical studies have indicated that this compound possesses anti-cancer activity against various types of cancer cells. Specifically, it has been found to induce apoptosis and inhibit cell proliferation in breast cancer and colon cancer cell lines. The mechanism underlying these effects is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of (2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. For example, it has been reported to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of compound 1428382-08-4. Clinical trials are currently underway to evaluate its effectiveness in treating various diseases. Early results from phase I trials have shown that this compound is well-tolerated by patients and exhibits minimal side effects. These findings are encouraging and suggest that (2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide may have a bright future as a novel therapeutic agent.

In conclusion, (2E)-N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-fluorophenyl)prop-2-enamide (CAS No. 1428382-08-4) is a promising compound with diverse therapeutic applications. Its unique molecular structure and pharmacological properties make it an attractive candidate for further development in the fields of neurodegenerative diseases and oncology. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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